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Compound of Interest

Compound Name: Solvent Yellow 43

Cat. No.: B083374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of Solvent Yellow 43 as a polarity-sensitive

fluorescent probe. Its performance is objectively compared with established solvatochromic

dyes, supported by experimental data and detailed protocols. This document aims to equip

researchers with the necessary information to effectively utilize Solvent Yellow 43 in their

scientific investigations.

Introduction to Solvatochromism and Polarity
Probes
Solvatochromism is the phenomenon where the color of a chemical substance changes with

the polarity of the solvent.[1] This change is observed as a shift in the absorption or emission

spectra of the compound. Polarity-sensitive probes, also known as solvatochromic dyes, are

molecules that exhibit significant solvatochromism. Their fluorescence properties, such as

emission wavelength and quantum yield, are highly dependent on the local environment's

polarity. This characteristic makes them invaluable tools for probing the microenvironment of

various systems, including protein binding sites, lipid membranes, and drug delivery vehicles.

The underlying mechanism for the solvatochromism of many probes, including naphthalimide

derivatives like Solvent Yellow 43, is intramolecular charge transfer (ICT).[1] In the ground

state, the charge distribution in the molecule is relatively nonpolar. Upon excitation with light,

there is a redistribution of electron density, leading to a more polar excited state. In polar
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solvents, this polar excited state is stabilized, resulting in a lower energy level and a red-shift

(bathochromic shift) in the fluorescence emission. Conversely, in nonpolar solvents, the excited

state is less stabilized, leading to a higher energy emission, i.e., a blue-shift (hypsochromic

shift).

Photophysical Properties of Solvent Yellow 43
Solvent Yellow 43, with the chemical name 2-butyl-6-(butylamino)-1H-benz[de]isoquinoline-

1,3(2H)-dione, is a fluorescent dye belonging to the naphthalimide class.[2][3] Its molecular

structure features an electron-donating butylamino group and an electron-withdrawing imide

group, which are responsible for its ICT characteristics and, consequently, its solvatochromic

behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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